Cas no 59020-80-3 (1-(4-methyl-1,3-thiazol-2-yl)butan-1-one)

• Product Name: 1-(4-methyl-1,3-thiazol-2-yl)butan-1-one
• CAS No: 59020-80-3
• MF: C₈H₁₁NOS
• MW: 169.244040727615
• CID: 340150
• PubChem ID: 20560347
• Update Time: 2025-04-19

1-(4-methyl-1,3-thiazol-2-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-(4-methyl-2-thiazolyl)-
• 1-(4-methyl-1,3-thiazol-2-yl)butan-1-one
• 59020-80-3
• DTXSID20608729
• SCHEMBL6840487
• EN300-1268919

• Inchi： 1S/C8H11NOS/c1-3-4-7(10)8-9-6(2)5-11-8/h5H,3-4H2,1-2H3
• InChI Key： FTZZKKIBOVBULE-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1C(CCC)=O

Computed Properties

• Exact Mass: 169.05623
• Monoisotopic Mass: 169.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 29.96